Cas no 1260877-33-5 (Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate)

• Product Name: Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate
• CAS No: 1260877-33-5
• MF: C₁₃H₉ClF₃NO₂
• MW: 303.664273023605
• CID: 1081685
• PubChem ID: 71748445
• Update Time: 2025-05-24

Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate
• DTXSID10857547
• Ethyl4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate
• AKOS022174657
• SB72998
• 1260877-33-5

• Inchi： 1S/C13H9ClF3NO2/c1-2-20-12(19)9-10(14)7-5-3-4-6-8(7)18-11(9)13(15,16)17/h3-6H,2H2,1H3
• InChI Key： GBCUHQBQWMCMMM-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=C(C(F)(F)F)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 303.0273907g/mol
• Monoisotopic Mass: 303.0273907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 39.2Ų

Additional information on Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate

Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate: A Comprehensive Overview

Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate, with the CAS number 1260877-33-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, which is a heterocyclic aromatic system with a nitrogen atom at position 1 and a benzene ring fused to a pyridine ring. The 4-chloro and 2-trifluoromethyl substituents on the quinoline ring contribute to its unique chemical properties, making it a valuable molecule for various applications.

The synthesis of Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate involves a series of carefully designed reactions. Typically, the starting material is a substituted quinoline derivative, which undergoes nucleophilic substitution or electrophilic substitution to introduce the desired substituents. The introduction of the trifluoromethyl group at position 2 and the chlorine atom at position 4 requires precise control over reaction conditions to ensure high yields and purity. The carboxylic acid group at position 3 is then esterified with ethanol to form the ethyl ester, resulting in the final product.

One of the most notable applications of Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate is in the field of drug discovery. Quinoline derivatives are known for their potential as kinase inhibitors, which are crucial in targeting various diseases such as cancer and inflammatory disorders. Recent studies have shown that this compound exhibits potent inhibitory activity against certain kinases, making it a promising candidate for further preclinical studies.

In addition to its pharmacological applications, Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate has also been explored for its potential in agrochemicals. The trifluoromethyl group is known to enhance lipophilicity and stability, which are desirable properties for pesticides and herbicides. Researchers have investigated its ability to inhibit key enzymes in plant pathogens, suggesting its potential use as an agricultural chemical.

From a structural perspective, Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate exhibits interesting electronic properties due to the electron-withdrawing effects of both the chlorine and trifluoromethyl groups. These substituents influence the compound's reactivity in various chemical reactions, making it a versatile building block in organic synthesis.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate with unprecedented accuracy. These studies have provided insights into its interaction with biological targets, paving the way for rational drug design.

In conclusion, Ethyl 4-chloro-2-(trifluoromethyl)quinoline-3-carboxylate (CAS No. 1260877-33-5) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its unique structure and functional groups make it an invaluable tool for researchers seeking novel therapeutic agents or agricultural chemicals.